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Compound of Interest

Compound Name: 6-Methyl-5-nitroquinoline

Cat. No.: B1293858 Get Quote

This technical guide provides a detailed overview of the solubility of 6-methyl-5-nitroquinoline
in common laboratory solvents. Designed for researchers, scientists, and professionals in drug

development, this document synthesizes available data, outlines experimental protocols for

solubility determination, and presents a visual workflow to guide laboratory practices.

Core Topic: Solubility of 6-Methyl-5-nitroquinoline
6-Methyl-5-nitroquinoline is a heterocyclic organic compound with the molecular formula

C₁₀H₈N₂O₂ and a molecular weight of 188.18 g/mol .[1] Its structure, featuring both a quinoline

ring system and a nitro group, influences its physicochemical properties, including its solubility.

Understanding the solubility of this compound is critical for its application in synthesis,

purification, and formulation development.

Predicted Aqueous Solubility
While extensive experimental data on the solubility of 6-methyl-5-nitroquinoline in a wide

range of organic solvents is not readily available in the literature, a computationally predicted

aqueous solubility value has been reported. The predicted logarithmic water solubility (logSw)

is -2.3889.[2] This value can be converted to more conventional units to provide a clearer

understanding of its solubility in water.

The table below summarizes the predicted aqueous solubility of 6-methyl-5-nitroquinoline.
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Parameter Value Unit

Predicted logSw -2.3889 -

Predicted Molar Solubility 4.08 x 10⁻³ mol/L

Predicted Solubility 0.77 mg/mL

This data is based on computational predictions and should be confirmed by experimental

validation.

Based on the general principles of solubility ("like dissolves like"), 5-nitroquinoline, a related

compound, is noted to be primarily soluble in organic solvents like ethanol, methanol, and

dimethyl sulfoxide (DMSO), with limited solubility in water.[3] It can be inferred that 6-methyl-5-
nitroquinoline would exhibit similar behavior, likely showing greater solubility in polar organic

solvents than in water.

Experimental Protocol for Solubility Determination
To ascertain the precise solubility of 6-methyl-5-nitroquinoline in various laboratory solvents,

a systematic experimental approach is required. The following protocol outlines a standard

method for determining the solubility of a solid organic compound.

Materials and Equipment
6-Methyl-5-nitroquinoline (solid)

A selection of common laboratory solvents (e.g., water, ethanol, methanol, acetone, ethyl

acetate, dichloromethane, dimethyl sulfoxide, hexane)

Small test tubes or vials

Vortex mixer or shaker

Analytical balance

Spatula
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Graduated cylinders or pipettes

Filtration apparatus (e.g., syringe filters)

Analytical instrumentation for quantification (e.g., UV-Vis spectrophotometer, HPLC)

Qualitative Solubility Determination
This initial screening provides a general classification of the compound's solubility.[4][5]

Sample Preparation: Weigh approximately 25 mg of 6-methyl-5-nitroquinoline into a small

test tube.[4]

Solvent Addition: Add 0.75 mL of the selected solvent to the test tube in small portions.[4]

Mixing: After each addition, shake the test tube vigorously for at least 60 seconds.[4] Visual

inspection for dissolution should be made.

Observation: If the compound completely dissolves, it is considered soluble in that solvent at

the tested concentration. If it remains undissolved, it is classified as insoluble.

Acid/Base Solubility: If the compound is insoluble in water, its solubility should be tested in

5% aqueous solutions of sodium hydroxide (NaOH) and hydrochloric acid (HCl) to identify

acidic or basic properties.[6][7]

Quantitative Solubility Determination (Equilibrium
Solubility Method)
This method determines the saturation solubility of the compound in a specific solvent.

Sample Preparation: Add an excess amount of solid 6-methyl-5-nitroquinoline to a known

volume of the solvent in a sealed vial. The excess solid ensures that a saturated solution is

formed.

Equilibration: Agitate the mixture at a constant temperature using a shaker or magnetic

stirrer for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.
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Phase Separation: Allow the undissolved solid to settle. A portion of the supernatant is then

carefully removed and filtered through a syringe filter (e.g., 0.45 µm) to remove any

remaining solid particles.

Quantification: The concentration of 6-methyl-5-nitroquinoline in the clear, filtered solution

is determined using a suitable analytical method, such as High-Performance Liquid

Chromatography (HPLC) with UV detection. A pre-established calibration curve for 6-methyl-
5-nitroquinoline is used for accurate quantification.

Calculation: The solubility is expressed as the concentration of the saturated solution,

typically in mg/mL or mol/L.

Experimental Workflow Visualization
The following diagram illustrates a logical workflow for the qualitative determination of the

solubility of an organic compound like 6-methyl-5-nitroquinoline.
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Caption: Workflow for qualitative solubility testing of an organic compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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